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Compound of Interest

Compound Name: p-METHYLACETOPHENONE

Cat. No.: B140295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for the handling of 4-

acetyltoluene (also known as 4'-methylacetophenone). The following sections detail its

properties, toxicological data, safe handling procedures, and emergency protocols, with a focus

on providing actionable information for a laboratory and drug development environment.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. Key properties of 4-acetyltoluene are summarized below.
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Property Value Source(s)

Molecular Formula C₉H₁₀O [1][2]

Molar Mass 134.18 g/mol [1][2]

Appearance
Clear, colorless to pale yellow

liquid
[1][2][3]

Density 1.004 - 1.005 g/mL at 20-25 °C [1]

Melting Point 22-24 °C [1][4]

Boiling Point 226 °C [1][4]

Flash Point 92 °C (198 °F) [1][3]

Water Solubility 0.37 g/L at 15 °C [1]

Vapor Pressure 0.52 hPa at 25 °C [1]

LogP 2.1 at 25 °C [1]

Toxicological Data
Toxicological data is essential for assessing the potential health risks associated with exposure

to 4-acetyltoluene. The following table summarizes the available acute toxicity data.

Endpoint Value Species Route Source(s)

LD50 1400 mg/kg Rabbit Oral [1]

LD50 > 2000 mg/kg Rabbit Dermal [1]

Skin Irritation 500 mg/24H Mild Rabbit Dermal [3]

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

4-acetyltoluene is classified as follows:

Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[4][5]

Skin Irritation: Category 2 (Causes skin irritation)[4][5]
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Eye Irritation: Category 2A (Causes serious eye irritation)[5]

Flammable Liquids: Category 4 (Combustible liquid)[4][5]

Experimental Protocols
The toxicological data presented above are derived from standardized experimental protocols.

Understanding these methodologies is crucial for interpreting the data and assessing its

applicability.

Acute Oral Toxicity - LD50 (Median Lethal Dose)
The oral LD50 value was likely determined following a protocol similar to the OECD Test

Guideline 401 (now largely replaced by alternative methods like OECD 420, 423, and 425 to

reduce animal usage).[6][7][8] The fundamental principle of this type of study is to determine

the single, statistically derived dose of a substance that can be expected to cause death in

50% of the animals tested.[6]

Methodology Outline (Based on historical OECD 401 principles):

Test Animals: Healthy, young adult rodents (e.g., rats or rabbits) are used.[6][9]

Dosage: The test substance is administered orally by gavage in graduated doses to several

groups of animals, with one dose per group.[6]

Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes

over a set period, typically 14 days.[6]

Data Analysis: The LD50 value is calculated from the dose-response data using appropriate

statistical methods.[6]

Necropsy: All animals that die during the test and all surviving animals at the end of the

observation period are subjected to a gross necropsy.[6]

Dermal Irritation - Draize Test
The skin irritation data were generated using the Draize test, likely following a protocol similar

to OECD Test Guideline 404.[10][11] This test assesses the potential of a substance to cause
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reversible inflammatory changes to the skin.

Methodology Outline (Based on OECD 404):

Test Animals: Albino rabbits are the preferred species.[10]

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped or shaved.[12]

Application: A single dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is

applied to a small area of the skin (approximately 6 cm²) and covered with a gauze patch.

[10]

Exposure: The exposure period is typically 4 hours.[10]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal, and observations may

continue for up to 14 days to assess the reversibility of any effects.[10][13]

Scoring: The severity of erythema and edema is scored according to a standardized scale. A

mean score is calculated for each observation time point.[13]

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling 4-acetyltoluene is critical to minimize exposure and ensure

a safe working environment. The following workflow outlines the key steps and necessary

precautions.
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Caption: Safe handling workflow for 4-acetyltoluene.
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Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[3]

Facilities should be equipped with an eyewash station and a safety shower.[3]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical splash goggles.[3]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[3]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation

(e.g., with heated material or mists), use a NIOSH/MSHA-approved respirator.[3]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[3][8]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Wash clothing before

reuse. Seek medical attention

if irritation develops or persists.

[3][8]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

[3][8][14]

Ingestion

Do NOT induce vomiting

unless directed to do so by

medical personnel. Never give

anything by mouth to an

unconscious person. If

conscious, rinse mouth with

water and give two glasses of

water to drink. Seek immediate

medical attention.

[3][15][16]

Spill and Waste Disposal
Spill Response

Evacuate the area and remove all sources of ignition.[5]

Ensure adequate ventilation.[5]
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Wear appropriate PPE as described in section 4.2.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[3]

Place the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly.

Waste Disposal
Dispose of waste material in accordance with all applicable federal, state, and local regulations.

[4] Do not allow the product to enter drains.[4]

Storage and Incompatibilities
Storage: Store in a cool, dry, well-ventilated area away from sources of ignition.[3][17] Keep

containers tightly closed.[3][17] Store below +30°C.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong reducing agents,

and strong bases.[3][5]

Fire and Explosion Hazard
Flammability: 4-Acetyltoluene is a combustible liquid.[3][4]

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.

Fire Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[5][17] Vapors are heavier than air and may travel to a source of ignition and

flash back. Containers may explode when heated.[5]

Hazardous Decomposition Products: Combustion may produce carbon monoxide and

carbon dioxide.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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